Cas no 58601-32-4 (6-Methoxy-2-naphthoyl chloride)

• Product Name: 6-Methoxy-2-naphthoyl chloride
• CAS No: 58601-32-4
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD12025261
• CID: 1077371
• PubChem ID: 12600491
• Update Time: 2025-10-30

6-Methoxy-2-naphthoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-naphthoyl chloride
• SCHEMBL3541417
• DTXSID60503981
• MFCD12025261
• DA-04649
• 6-Methoxynaphthalene-2-carbonyl chloride
• 2-methoxy-6-naphthalenecarboxylic acid chloride
• 58601-32-4

• MDL： MFCD12025261
• Inchi： 1S/C12H9ClO2/c1-15-11-5-4-8-6-10(12(13)14)3-2-9(8)7-11/h2-7H,1H3
• InChI Key： IKTDAFGJXADTPY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=CC(=CC=C2C=1)OC)=O

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 6-Methoxy-2-naphthoyl chloride

Comprehensive Guide to 6-Methoxy-2-naphthoyl chloride (CAS No. 58601-32-4): Properties, Applications, and Industry Insights

6-Methoxy-2-naphthoyl chloride (CAS No. 58601-32-4) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and fine chemical synthesis. This naphthalene derivative features a reactive acyl chloride group, making it invaluable for amide coupling reactions and esterification processes. Its molecular structure, combining a methoxy substituent with a naphthoyl backbone, offers unique reactivity patterns that cater to high-value applications.

In recent years, the demand for 6-Methoxy-2-naphthoyl chloride has surged due to its utility in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) precursors. Researchers frequently search for "58601-32-4 solubility" or "6-Methoxy-2-naphthoyl chloride synthesis protocol," reflecting its technical relevance. The compound’s stability under anhydrous conditions and compatibility with Grignard reagents further enhances its appeal in organometallic chemistry.

From an industrial perspective, 6-Methoxy-2-naphthoyl chloride aligns with the growing trend toward green chemistry. Manufacturers are optimizing its production to minimize waste, addressing queries like "sustainable synthesis of 58601-32-4." Its role in developing biodegradable polymers and photoactive materials also resonates with eco-conscious applications, a hotspot in current R&D discussions.

Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control of CAS No. 58601-32-4. Users often seek "6-Methoxy-2-naphthoyl chloride purity analysis" or "storage conditions for acyl chlorides," underscoring the need for precise handling. The compound’s sensitivity to moisture necessitates inert atmosphere storage, a detail frequently highlighted in technical datasheets.

Innovations in catalysis have expanded the utility of 6-Methoxy-2-naphthoyl chloride in asymmetric synthesis. Queries like "58601-32-4 in chiral auxiliaries" reflect its emerging role in enantioselective reactions. This adaptability positions it as a staple in high-throughput screening libraries for drug discovery, a sector experiencing exponential growth.

Regulatory compliance remains a priority for users of 6-Methoxy-2-naphthoyl chloride. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) is recommended during handling. Searches for "CAS 58601-32-4 safety data" emphasize the industry’s commitment to responsible usage, aligning with global chemical safety standards.

In conclusion, 6-Methoxy-2-naphthoyl chloride (CAS No. 58601-32-4) exemplifies the intersection of versatility and innovation in modern chemistry. Its applications span pharmaceutical intermediates, material science, and catalytic research, driven by evolving industry demands and sustainability goals. As research progresses, this compound will undoubtedly remain at the forefront of specialized organic synthesis.